Cas no 1185318-75-5 (Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride)

• Product Name: Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride
• CAS No: 1185318-75-5
• MF: C₁₂H₁₇ClN₂O₃
• MW: 272.727982282639
• CID: 1211003
• PubChem ID: 45786792
• Update Time: 2025-06-09

Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• SBB074812
• AK-53134
• KB-39042
• Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride
• methyl 2-(4-hydroxypiperidyl)pyridine-3-carboxylate, chloride
• 4-Hydroxy-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-3'-carboxylic acid methyl ester hydrochloride
• hydrochloride
• methyl 2-(4-hydroxypiperidin-1-yl)pyridine-3-carboxylate
• methyl 2-(4-hydroxypiperidin-1-yl)pyridine-3-carboxylate;hydrochloride
• 4-Hydroxy-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-3'-carboxylicacid methyl ester hydrochloride
• Methyl 2-(4-hydroxypiperidin-1-yl)pyridine-3-carboxylate--hydrogen chloride (1/1)
• AKOS015940947
• DTXSID40671450
• Methyl2-(4-hydroxypiperidin-1-yl)nicotinatehydrochloride
• 1185318-75-5

• MDL： MFCD08752655
• Inchi： 1S/C12H16N2O3.ClH/c1-17-12(16)10-3-2-6-13-11(10)14-7-4-9(15)5-8-14;/h2-3,6,9,15H,4-5,7-8H2,1H3;1H
• InChI Key： RSGZAYMUKNJJSV-UHFFFAOYSA-N
• SMILES： Cl.OC1CCN(C2C(C(=O)OC)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 272.0927701g/mol
• Monoisotopic Mass: 272.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7

Additional information on Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride

Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride: A Comprehensive Overview

Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride, with the CAS number 1185318-75-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and investigation. The structure of this molecule incorporates both a nicotinate moiety and a piperidine ring, which are known to be pharmacophores in various therapeutic agents.

The nicotinate component is derived from nicotinic acid, a well-known precursor in the synthesis of vitamins and pharmaceuticals. Nicotinic acid derivatives have been extensively studied for their cardiovascular benefits, including the ability to lower cholesterol levels and improve blood flow. In contrast, the piperidine ring is a common structural feature in many drugs due to its ability to enhance bioavailability and binding affinity to biological targets. The combination of these two moieties in Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride suggests potential therapeutic applications in areas such as central nervous system disorders and metabolic diseases.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the biological activity of this compound with greater accuracy. Studies have indicated that the hydroxyl group on the piperidine ring may play a crucial role in modulating the compound's interaction with biological targets. This has led to investigations into its potential as an agonist or antagonist for various receptors and enzymes. The hydrochloride salt form of the compound enhances its solubility, making it more suitable for formulation into pharmaceutical products.

In vitro studies have begun to explore the pharmacological properties of Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride. Initial findings suggest that it may exhibit neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier is also being evaluated, as this is a critical factor for drugs targeting central nervous system disorders. Additionally, its potential role in modulating inflammatory pathways has been highlighted, suggesting applications in treating chronic inflammatory conditions.

The synthesis of Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is essential for scaling up production and ensuring cost-effectiveness for pharmaceutical applications.

Evaluation of the compound's safety profile is a critical step before it can be considered for clinical trials. Preclinical studies have focused on assessing its toxicity, pharmacokinetics, and potential side effects. These studies are crucial for determining the appropriate dosage and administration route for future human trials. The results from these studies will provide valuable insights into the compound's potential as a therapeutic agent and guide further research efforts.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging large datasets and advanced algorithms, researchers can predict the properties of Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride more efficiently than traditional methods. This approach has accelerated the discovery of novel therapeutic agents and reduced the time required for preclinical testing.

The future prospects for Methyl 2-(4-hydroxypiperidin-1-yl)nicotinate hydrochloride are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are essential for advancing this compound through clinical development. As our understanding of biological pathways continues to grow, new opportunities for utilizing this compound in treating complex diseases will emerge.